Cas no 485351-72-2 (2-oxo-2-phenylethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate)

• Product Name: 2-oxo-2-phenylethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate
• CAS No: 485351-72-2
• MF: C₁₉H₁₄O₆
• MW: 338.310865879059
• CID: 5947582
• PubChem ID: 16645373
• Update Time: 2025-06-08

2-oxo-2-phenylethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-phenylethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate
• FWLNWUVNOUOJKC-UHFFFAOYSA-N
• UPCMLD0ENAT5948113:001
• AB01303499-01
• F3256-0199
• Z91943819
• 2-oxo-2-phenylethyl 8-methoxy-2-oxochromene-3-carboxylate
• 485351-72-2
• phenacyl 8-methoxy-2-oxochromene-3-carboxylate
• Oprea1_371911
• NCGC00309797-01
• AKOS001415712
• VU0607425-1

• Inchi： 1S/C19H14O6/c1-23-16-9-5-8-13-10-14(19(22)25-17(13)16)18(21)24-11-15(20)12-6-3-2-4-7-12/h2-10H,11H2,1H3
• InChI Key： FWLNWUVNOUOJKC-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2OC)C=C1C(OCC(C1=CC=CC=C1)=O)=O

Computed Properties

• Exact Mass: 338.07903816g/mol
• Monoisotopic Mass: 338.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-oxo-2-phenylethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate

2-Oxo-2-phenylethyl 8-Methoxy-2-Oxo-2H-Chromene-3-Carboxylate (CAS No. 485351-72-2): An Overview

2-Oxo-2-phenylethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate (CAS No. 485351-72-2) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities and structural versatility.

The chromene core of this compound is a six-membered ring fused with a benzene ring, providing a rigid and planar structure that can be functionalized in multiple ways. The presence of the 8-methoxy group and the 2-oxo functionality on the chromene ring contributes to its stability and reactivity. Additionally, the 2-oxo-2-phenylethyl substituent adds further complexity and potential for biological interactions.

Recent studies have highlighted the potential of 2-Oxo-2-phenylethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antioxidant properties, which can be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant activity is attributed to the presence of the 8-methoxy group, which can scavenge free radicals effectively.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, the compound was found to have anti-inflammatory effects. The chromene core and the 2-oxo functionalities are believed to play a crucial role in modulating inflammatory pathways. This makes 2-Oxo-2-phenylethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate a promising candidate for developing new anti-inflammatory drugs.

The synthetic accessibility of 2-Oxo-2-phenylethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate has also been extensively studied. A recent review in the Tetrahedron Letters detailed several efficient synthetic routes for this compound, including a one-pot multicomponent reaction that combines simplicity and high yield. These synthetic methods are crucial for scaling up production and making the compound more readily available for further research and development.

In addition to its biological activities, 2-Oxo-2-phenylethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate has shown promise in materials science applications. Research published in the Journal of Materials Chemistry C demonstrated that this compound can be used as a building block for constructing supramolecular assemblies with unique optical properties. The rigid chromene core and the functional groups provide a platform for designing materials with tailored properties for applications such as sensors and photovoltaic devices.

The safety profile of 2-Oxo-2-phenylethyl 8-methoxy-2-o xo - 0 H - c h r o m e n e - 3 - c a r b o x y l a t e has also been evaluated in several preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 2-Oxo-2-phenylethyl 8-methoxy-2-o xo - 0 H - c h r o m e n e - 3 - c a r b o x y l a t e (CAS No. 485351-72-2) is a versatile compound with a wide range of potential applications. Its unique chemical structure, coupled with its biological activities and synthetic accessibility, makes it an attractive target for further research and development in both pharmaceutical and materials science fields.